Cas no 2228494-29-7 (2-(4,6-dichloroquinolin-3-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(4,6-dichloroquinolin-3-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228494-29-7
• MF: C₁₁H₇Cl₂F₂NO
• MW: 278.082187891006
• CID: 6264722
• PubChem ID: 165709616
• Update Time: 2025-06-10

2-(4,6-dichloroquinolin-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloroquinolin-3-yl)-2,2-difluoroethan-1-ol
• EN300-1961756
• 2228494-29-7

• Inchi： 1S/C11H7Cl2F2NO/c12-6-1-2-9-7(3-6)10(13)8(4-16-9)11(14,15)5-17/h1-4,17H,5H2
• InChI Key： PRULPDAIQBQIEU-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=NC=C1C(CO)(F)F)Cl

Computed Properties

• Exact Mass: 276.9872756g/mol
• Monoisotopic Mass: 276.9872756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(4,6-dichloroquinolin-3-yl)-2,2-difluoroethan-1-ol

Professional Introduction to Compound with CAS No. 2228494-29-7 and Product Name: 2-(4,6-dichloroquinolin-3-yl)-2,2-difluoroethan-1-ol

The compound with the CAS number 2228494-29-7 and the product name 2-(4,6-dichloroquinolin-3-yl)-2,2-difluoroethan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in drug discovery and molecular imaging. The structural features of this molecule, particularly the presence of a 4,6-dichloroquinoline core and a difluoroethyl side chain, contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in quinoline derivatives as pharmacophores due to their broad spectrum of biological activities. The 4,6-dichloroquinoline moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for the development of novel therapeutic agents. The introduction of fluorine atoms in the difluoroethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors for its pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential application in anticancer research. Quinoline derivatives have been extensively studied for their ability to inhibit tumor growth by targeting specific pathways involved in cell proliferation and survival. The structural modifications present in 2-(4,6-dichloroquinolin-3-yl)-2,2-difluoroethan-1-ol may confer enhanced binding affinity to key oncogenic proteins, such as kinases and transcription factors. Preliminary studies have suggested that this compound exhibits promising activity against several cancer cell lines, making it a promising candidate for further development.

Furthermore, the difluoroethyl group in the molecule may contribute to its ability to cross the blood-brain barrier (BBB), which is a significant challenge in the treatment of central nervous system (CNS) disorders. By improving BBB penetration, this compound could potentially be used to develop therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. The dual presence of chlorine atoms in the 4,6-dichloroquinoline core also enhances its reactivity, allowing for further functionalization and derivatization to tailor its biological properties.

The synthesis of 2-(4,6-dichloroquinolin-3-yl)-2,2-difluoroethan-1-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, has been crucial in achieving the desired molecular structure. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative methodologies in drug development.

In addition to its potential therapeutic applications, this compound has also shown promise in molecular imaging. Quinoline derivatives can be incorporated into probes that facilitate high-resolution imaging of biological tissues using techniques such as positron emission tomography (PET). The structural rigidity provided by the 4,6-dichloroquinoline core allows for stable binding with imaging agents, while the lipophilic nature of the difluoroethyl group enhances tissue penetration. This combination makes it an attractive candidate for developing novel diagnostic tools.

The field of chemical biology continues to evolve rapidly, with new discoveries emerging at an unprecedented pace. The study of compounds like 2-(4,6-dichloroquinolin-3-yl)-2,2-difluoroethan-1-ol underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, researchers can accelerate the discovery and development of novel therapeutics that address unmet medical needs.

As our understanding of complex biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with disease-causing targets. The structural features of this compound exemplify how careful molecular design can lead to compounds with enhanced potency and selectivity. Future studies will focus on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. These efforts are essential steps toward translating laboratory discoveries into viable therapeutic options for patients worldwide.

In conclusion,2228494-29-7 represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers investigating new treatments for cancer and CNS disorders. As we continue to explore the potential of quinoline derivatives like this one,the future holds great promise for innovative therapies that will improve human health outcomes.